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molecular formula C7H7IN2O2 B1326328 4-Iodo-2-methyl-6-nitroaniline CAS No. 532934-93-3

4-Iodo-2-methyl-6-nitroaniline

Cat. No. B1326328
CAS RN: 532934-93-3
M. Wt: 278.05 g/mol
InChI Key: QDOSZZJIJPEKSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08629147B2

Procedure details

To a mixture of 2-methyl-6-nitroaniline (106.5 g, 0.7 mol) and NaOAc (63.2 g, 0.77 mol) in acetic acid (525 mL) was added a solution of ICl (125 g, 0.77 mol) in acetic acid (350 mL). The mixture was heated at 80° C. for 50 min and poured into H2O (2100 mL). After stayed at the room temperature for 16 h, the mixture was filtered to furnish yellow solid that was washed with H2O (3×350 mL). Drying under reduced pressure at 40° C. for 48 h afforded the title compound (191 g, 98%). 1H NMR (CDCl3) δ 2.22 (s, 3H), 6.20 (br s, 2H NH), 7.53 (s, 1H), 8.34 (s, 1H). ESI-MS m/z 279 (MH+).
Name
2-methyl-6-nitroaniline
Quantity
106.5 g
Type
reactant
Reaction Step One
Name
NaOAc
Quantity
63.2 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
525 mL
Type
solvent
Reaction Step One
Name
ICl
Quantity
125 g
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
350 mL
Type
solvent
Reaction Step Two
Name
H2O
Quantity
2100 mL
Type
reactant
Reaction Step Three
Name
title compound
Yield
98%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:8]=[CH:7][CH:6]=[C:5]([N+:9]([O-:11])=[O:10])[C:3]=1[NH2:4].CC([O-])=O.[Na+].[I:17]Cl.O>C(O)(=O)C>[I:17][C:7]1[CH:6]=[C:5]([N+:9]([O-:11])=[O:10])[C:3]([NH2:4])=[C:2]([CH3:1])[CH:8]=1 |f:1.2|

Inputs

Step One
Name
2-methyl-6-nitroaniline
Quantity
106.5 g
Type
reactant
Smiles
CC1=C(N)C(=CC=C1)[N+](=O)[O-]
Name
NaOAc
Quantity
63.2 g
Type
reactant
Smiles
CC(=O)[O-].[Na+]
Name
acetic acid
Quantity
525 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
ICl
Quantity
125 g
Type
reactant
Smiles
ICl
Name
acetic acid
Quantity
350 mL
Type
solvent
Smiles
C(C)(=O)O
Step Three
Name
H2O
Quantity
2100 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the mixture was filtered
CUSTOM
Type
CUSTOM
Details
to furnish yellow solid
WASH
Type
WASH
Details
that was washed with H2O (3×350 mL)
CUSTOM
Type
CUSTOM
Details
Drying under reduced pressure at 40° C. for 48 h
Duration
48 h

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
IC1=CC(=C(N)C(=C1)[N+](=O)[O-])C
Measurements
Type Value Analysis
AMOUNT: MASS 191 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 98.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.